
Auric Chloride (AuCl₃): A Comprehensive
Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Gold(III) chloride

Cat. No.: B079756 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Auric chloride (AuCl₃), also known as gold(III) chloride, is a pivotal compound of gold,

exhibiting a unique combination of properties that have established its significance across

diverse scientific disciplines. In its anhydrous form, it exists as a crystalline solid and is a crucial

precursor for the synthesis of a multitude of other gold compounds and nanomaterials.[1][2]

This technical guide provides an in-depth exploration of the fundamental properties of auric

chloride, including its chemical and physical characteristics, crystal structure, and reactivity.

Furthermore, it details established experimental protocols for its synthesis and its application in

the preparation of gold nanoparticles and as a catalyst in organic synthesis. The guide also

delves into the emerging role of gold compounds in influencing cellular signaling pathways, a

key area of interest for drug development professionals. All quantitative data is presented in

standardized tables for clarity and comparative analysis, and key experimental and conceptual

workflows are visualized using logical diagrams.

Core Properties of Auric Chloride
Auric chloride is a hygroscopic and light-sensitive solid.[1][3] It exists in both an anhydrous

form (AuCl₃) and as a monohydrate (AuCl₃·H₂O).[1] The anhydrous form presents as red

crystals, while the monohydrate appears as golden, yellow crystals.[1] In the solid state and in

the vapor phase at low temperatures, it exists as a dimer, Au₂Cl₆.[1][2]
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Physical and Chemical Properties
The fundamental physical and chemical properties of auric chloride are summarized in the

table below.

Property Value Citations

Chemical Formula AuCl₃ (exists as Au₂Cl₆) [1]

Molar Mass 303.325 g/mol (anhydrous) [4][5]

Appearance

Red crystals (anhydrous);

Golden, yellow crystals

(monohydrate)

[1][4]

Density 4.7 g/cm³ [1][4]

Melting Point
254 °C (490 °F; 527 K)

(decomposes)
[4][5]

Solubility in Water 68 g/100 mL (20 °C) [1][5]

Other Solubilities

Soluble in ether and ethanol;

slightly soluble in liquid

ammonia.

[1]

Magnetic Susceptibility (χ) -112·10⁻⁶ cm³/mol [1]

Crystal Structure
Anhydrous auric chloride possesses a monoclinic crystal structure.[1] The gold centers are

square planar, a typical geometry for a d⁸ metal complex.[1][4] The structure consists of

chloride-bridged dimers (Au₂Cl₆).[1][4]
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Crystal System Monoclinic [1]

Space Group P2₁/c [1]

Lattice Constants a = 6.57 Å [1]

b = 11.04 Å [1]

c = 6.44 Å [1]

α = 90° [1]

β = 113.3° [1]

γ = 90° [1]

Coordination Geometry Square planar [1]

Synthesis and Reactions
Synthesis of Anhydrous Auric Chloride
The most common laboratory-scale synthesis of anhydrous auric chloride involves the direct

chlorination of gold powder at elevated temperatures.[4] Another method involves the

dehydration of chloroauric acid (HAuCl₄).[1]

Key Chemical Reactions
Auric chloride is a versatile reagent that participates in a variety of chemical reactions:

Decomposition: Upon heating to around 160 °C, anhydrous AuCl₃ decomposes to gold(I)

chloride (AuCl) and chlorine gas.[1][2] At higher temperatures (>210 °C), AuCl undergoes

disproportionation to yield gold metal and AuCl₃.[1]

Formation of Chloroauric Acid: AuCl₃ is a Lewis acid and readily reacts with hydrochloric acid

to form chloroauric acid (H[AuCl₄]).[1][6]

Reaction with Bases: In aqueous solutions, AuCl₃ reacts with bases like sodium hydroxide to

precipitate gold(III) hydroxide (Au(OH)₃).[1] This precipitate dissolves in excess NaOH to

form sodium aurate (NaAuO₂).[1]
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Reduction to Elemental Gold: Reducing agents can reduce AuCl₃ to elemental gold.[4]

Complex Formation: It forms complexes with various ligands. For instance, it reacts with

potassium cyanide to produce the water-soluble complex K[Au(CN)₄].[1]

Experimental Protocols
Synthesis of Anhydrous Auric Chloride (AuCl₃) via
Direct Chlorination
This protocol describes the synthesis of anhydrous auric chloride from gold powder and

chlorine gas. Caution: This procedure involves hazardous materials and should be performed

in a well-ventilated fume hood by trained personnel.

Materials:

Gold powder (99.9%+)

Chlorine gas (Cl₂)

Quartz tube furnace

Gas flow controller

Schlenk line or similar inert atmosphere setup

Procedure:

Place a known quantity of gold powder into a quartz boat.

Position the quartz boat in the center of the quartz tube furnace.

Assemble the apparatus, ensuring all connections are secure and leak-proof.

Purge the system with an inert gas (e.g., argon or nitrogen) to remove air and moisture.

Slowly heat the furnace to 180 °C under the inert atmosphere.[4]

Once the temperature has stabilized, introduce a slow, controlled stream of chlorine gas.
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Maintain the reaction temperature at 180 °C and continue the chlorine flow until the reaction

is complete (visual observation of the conversion of gold powder to red crystals of AuCl₃).

Once the reaction is complete, stop the flow of chlorine gas and switch back to the inert gas

flow.

Allow the furnace to cool to room temperature under the inert atmosphere.

Carefully remove the quartz boat containing the anhydrous AuCl₃ product. Store the product

in a desiccator over a strong drying agent (e.g., P₂O₅) as it is highly hygroscopic.
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Synthesis of Anhydrous AuCl3

Place Gold Powder in Quartz Boat

Position in Tube Furnace

Assemble and Purge with Inert Gas

Heat to 180°C

Introduce Chlorine Gas

Maintain Reaction at 180°C

Cool to Room Temperature under Inert Gas

Collect and Store Anhydrous AuCl3

Click to download full resolution via product page

Experimental workflow for the synthesis of anhydrous AuCl₃.
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Synthesis of Gold Nanoparticles (AuNPs) using the
Turkevich Method
This protocol details the synthesis of gold nanoparticles from a gold(III) chloride precursor via

reduction with sodium citrate.[7]

Materials:

Hydrogen tetrachloroaurate (HAuCl₄) solution (prepared from AuCl₃) (1.0 mM)[3]

Trisodium citrate dihydrate (Na₃C₆H₅O₇·2H₂O) solution (1%)[3]

Deionized water

Erlenmeyer flask

Stirring hotplate

Magnetic stir bar

Procedure:

In an Erlenmeyer flask, bring 20 mL of 1.0 mM HAuCl₄ solution to a rolling boil while stirring.

[3]

Rapidly add 2 mL of a 1% trisodium citrate solution to the boiling HAuCl₄ solution.[3]

Observe the color change of the solution, which will transition from a pale yellow to gray, and

finally to a deep red, indicating the formation of gold nanoparticles.[1]

Continue heating and stirring for an additional 10 minutes after the color change is complete.

[3]

Remove the flask from the heat and allow it to cool to room temperature.

The resulting colloidal gold nanoparticle solution can be stored for further characterization

and use.
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Gold Nanoparticle Synthesis (Turkevich Method)

Boil HAuCl4 Solution

Rapidly Add Sodium Citrate Solution

Observe Color Change (Yellow -> Gray -> Red)

Continue Heating for 10 min

Cool to Room Temperature

Colloidal Gold Nanoparticle Solution

Click to download full resolution via product page

Experimental workflow for gold nanoparticle synthesis.

AuCl₃-Catalyzed Halogenation of Aromatics
This protocol provides a general procedure for the gold(III) chloride-catalyzed halogenation of

aromatic compounds using N-halosuccinimides (NXS).[2]

Materials:

Aromatic substrate

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 13 Tech Support

https://www.benchchem.com/product/b079756?utm_src=pdf-body-img
https://www.benchchem.com/product/b079756?utm_src=pdf-body
http://www.yinshai.com/wangjb/docs/20210329163959178086.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b079756?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


N-halosuccinimide (NBS, NCS, or NIS)

Auric chloride (AuCl₃)

1,2-Dichloroethane (DCE) or other suitable solvent

Round-bottom flask

Magnetic stirrer

Heating mantle or oil bath

Procedure:

To a round-bottom flask, add the aromatic substrate (1 mmol), N-halosuccinimide (1 mmol),

and AuCl₃ (0.001-0.01 mmol, 0.1-1 mol%).[2]

Add the solvent (e.g., 2 mL of DCE).[2]

Stir the reaction mixture at the appropriate temperature (e.g., 80 °C) for the required time

(typically several hours).[2]

Monitor the reaction progress using a suitable analytical technique (e.g., TLC or GC-MS).

Upon completion, cool the reaction mixture to room temperature.

The product can be isolated and purified using standard techniques such as extraction and

column chromatography.

Role in Cellular Signaling Pathways and Drug
Development
Gold compounds, including those derived from AuCl₃, have garnered significant interest in

medicinal chemistry and drug development due to their biological activities.[8] A key area of

investigation is their ability to modulate cellular signaling pathways, which are often

dysregulated in diseases such as cancer and inflammatory disorders.[5]
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One of the prominent mechanisms of action for some gold compounds is the inhibition of the

NF-κB (nuclear factor kappa-light-chain-enhancer of activated B cells) signaling pathway.[5]

The NF-κB pathway plays a crucial role in inflammation, immunity, and cell survival.[5] Its

aberrant activation is implicated in the pathogenesis of various cancers and chronic

inflammatory diseases.[5] Gold compounds can interfere with this pathway at multiple levels,

ultimately leading to a reduction in the expression of pro-inflammatory and pro-survival genes.

[5]
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Inhibition of NF-κB Signaling by Gold Compounds
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Logical diagram of NF-κB signaling inhibition by gold compounds.

Safety and Handling
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Auric chloride is a corrosive and toxic substance that should be handled with appropriate safety

precautions.[8] It can cause irritation to the skin, eyes, and respiratory tract.[9] Always use

personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, when

handling this compound. Work in a well-ventilated area or a fume hood to avoid inhalation of

dust or vapors.[3] Due to its hygroscopic and light-sensitive nature, AuCl₃ should be stored in a

tightly sealed container in a cool, dry, and dark place.[3]

Conclusion
Auric chloride is a compound with a rich chemistry and a growing portfolio of applications. Its

fundamental properties make it an indispensable precursor in gold chemistry, particularly for

the synthesis of gold-based catalysts and nanomaterials. The detailed experimental protocols

provided in this guide offer a practical resource for researchers. Furthermore, the exploration of

the influence of gold compounds on cellular signaling pathways highlights the potential of AuCl₃

and its derivatives in the development of novel therapeutic agents. As research continues to

uncover new facets of its reactivity and biological activity, the importance of auric chloride in

both fundamental and applied science is set to expand further.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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